Cas no 2171797-42-3 (Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171797-42-3
• MF: C₁₃H₂₄N₂O₃S
• MW: 288.406262397766
• CID: 5760603
• PubChem ID: 165599181
• Update Time: 2025-05-20

Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171797-42-3
• tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate
• EN300-1647432
• Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C13H24N2O3S/c1-11(2,3)18-10(16)15-6-4-13(17,8-15)12(14)5-7-19-9-12/h17H,4-9,14H2,1-3H3
• InChI Key： WKZOUWZQOMRELN-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CN(C(=O)OC(C)(C)C)CC1)O)N

Computed Properties

• Exact Mass: 288.15076381g/mol
• Monoisotopic Mass: 288.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171797-42-3)

Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 2171797-42-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the realm of targeted therapy and precision medicine. The unique structural features of this molecule, including its tert-butyl substituent and the presence of both aminothiolan and hydroxypyrrolidine moieties, make it a versatile scaffold for designing novel therapeutic agents.

The synthesis and characterization of Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate have been the focus of extensive research in recent years. The compound's structure incorporates several key functional groups that are known to enhance bioactivity and pharmacokinetic properties. Specifically, the tert-butyl group provides steric hindrance, which can improve metabolic stability and reduce susceptibility to enzymatic degradation. Meanwhile, the aminothiolan moiety introduces both nucleophilic and sulfur-rich functionalities, making it an attractive candidate for further derivatization and modification.

In recent studies, Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate has been explored for its potential applications in the treatment of various diseases. One particularly promising area is its use as a precursor in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological pathways, and their inhibition is often a key strategy in anti-inflammatory and anti-cancer therapies. The unique structural features of this compound make it an excellent candidate for developing new protease inhibitors with improved efficacy and selectivity.

The incorporation of the hydroxypyrrolidine group into the molecular framework of Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate also contributes to its pharmacological potential. Hydroxypyrrolidine derivatives are known to exhibit favorable pharmacokinetic properties, including enhanced solubility and reduced toxicity. These characteristics make them ideal candidates for oral administration and systemic delivery, which are critical factors in drug development.

Recent advances in computational chemistry have further highlighted the significance of Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate. Molecular modeling studies have demonstrated that this compound can interact with specific biological targets with high affinity. These interactions are mediated by the compound's ability to form hydrogen bonds and other non-covalent interactions with key residues in the target proteins. Such insights have guided the design of more refined derivatives with enhanced binding affinity and reduced off-target effects.

The synthetic pathways for Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate have also been optimized to improve yield and scalability. Modern synthetic techniques, such as flow chemistry and catalytic asymmetric synthesis, have been employed to streamline the production process. These advancements not only reduce manufacturing costs but also enhance the overall efficiency of drug development pipelines.

In conclusion, Tert-butyl 3-(3-aminothiolan-3-yl)-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171797-42-3) represents a significant milestone in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug discovery and development, make it a highly valuable compound for further research and commercialization. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.